SCH-202676

• Molecular Formula: C15H13N3S
• Molecular Weight: 267.4 g/mol
• InChI: InChI=1S/C15H13N3S/c1-16-15-17-14(12-8-4-2-5-9-12)18(19-15)13-10-6-3-7-11-13/h2-11H,1H3
• InChIKey: FFUBTEITUNMMOK-UHFFFAOYSA-N

Researchers studying GPCR redox regulation or viral protease inhibition require orthogonal probes. SCH-202676 offers a mechanistically distinct, reversible thiol-modifying scaffold. - **GPCR tool**: Broad-spectrum activity across G_i/o, G_s, G_q (IC50 0.1-1.8 μM); DTT-reversible control. - **Antiviral benchmark**: Covalent 3CLpro inhibitor (IC50 0.655 μM, Cys145) for SARS-CoV-2 assay calibration. - **Kinetic probe**: Divergent effects on agonist/antagonist dissociation across adenosine A1/A2A/A3 subtypes. - **Supply**: Packaged for R&D. Stable for washout/pulse-chase protocols.

SCH-202676: Thiol-Reactive GPCR Modulator

SCH-202676 (N-(2,3-diphenyl-1,2,4-thiadiazol-5-(2H)-ylidene)methanamine) is a synthetic thiadiazole compound originally identified as an inhibitor of both agonist and antagonist binding to a broad range of structurally unrelated G protein-coupled receptors (GPCRs) [1]. Unlike classical orthosteric ligands, SCH-202676 modulates GPCR function through covalent modification of sulfhydryl groups (thiol modification) rather than via true allosteric mechanisms, as demonstrated by the complete reversal of its effects in the presence of the reducing agent dithiothreitol (DTT) [2]. The compound also exhibits antiviral activity through time-dependent inhibition of the SARS-CoV-2 3C-like protease (3CL^pro), a property not shared by prototypical GPCR allosteric modulators [3].

Thiol-Reactive Probe

Mechanism

Reversible covalent cysteine modification, DTT-sensitive; not a classical allosteric modulator

Workflow Fit

GPCR redox regulation studies, pulse-chase protocols, broad-spectrum GPCR panel screening

Selection Context

Use where thiol-dependent modulation is desired; avoid for clean allosteric probe applications

• [1] Fawzi AB, Macdonald D, Benbow LL, Smith-Torhan A, Zhang H, Weig BC, Ho G, Tulshian D, Linder ME, Graziano MP. SCH-202676: An allosteric modulator of both agonist and antagonist binding to G protein-coupled receptors. Mol Pharmacol. 2001 Jan;59(1):30-37. DOI: 10.1124/mol.59.1.30 View Source
• [2] Lewandowicz AM, Vepsäläinen J, Laitinen JT. The 'allosteric modulator' SCH-202676 disrupts G protein-coupled receptor function via sulphydryl-sensitive mechanisms. Br J Pharmacol. 2006 Jan 9;147(4):422-429. DOI: 10.1038/sj.bjp.0706624 View Source
• [3] Ren P, Li H, Nie T, Jian X, Yu Z, Li J, Su H, Zhang L, Liu Y, Li S, Yang H, Xu Y, Huang Z, Xu W, Sun H. Discovery, synthesis and mechanism study of 2,3,5-substituted [1,2,4]-thiadiazoles as covalent inhibitors targeting 3C-Like protease of SARS-CoV-2. Eur J Med Chem. 2023 Mar 5;251:115242. DOI: 10.1016/j.ejmech.2023.115242 View Source

Why SCH-202676 Is Irreplaceable

SCH-202676 occupies a distinct pharmacological space that defies simple substitution with in-class GPCR modulators. Its effects are mediated through covalent thiol modification, a mechanism fundamentally different from the non-covalent allosteric modulation exhibited by compounds such as LUF-5484 or C₇/3-phth [1]. Furthermore, SCH-202676 displays highly divergent modulation across receptor subtypes—inhibiting adenosine A₁, A_2A, and A₃ receptors while leaving the P2Y₁ nucleotide receptor unaffected [2]—a pattern not replicated by canonical adenosine receptor ligands. The compound's dual activity as a GPCR modulator and a 3CL^pro inhibitor [3] further complicates interchangeability, as no single alternative compound recapitulates this polypharmacology. These mechanistic and functional distinctions mandate careful consideration of SCH-202676's unique properties during experimental design and procurement decisions.

SCH-202676

Covalent thiol modification

Mechanism reversed by DTT; modulates GPCR function via cysteine residues, not allosteric pocket binding

Classical Allosteric Modulators

Non-covalent allosteric binding

Retain modulatory activity in reducing conditions (e.g., LUF-5484); true allosteric mechanism

Mechanistic class mismatch: covalent thiol modification may not reproduce classical allosteric pharmacology

Divergent receptor subtype modulation: adenosine inhibition vs. P2Y1 unaffected, pattern not shared by orthosteric ligands

Dual GPCR/3CLpro activity: no alternative compound recapitulates this polypharmacology

• [1] May LT, Sexton PM, Ijzerman AP, Christopoulos A. Divergent mechanisms for allosteric modulators of adenosine A1 receptors. FASEB J. 2006 Mar;20(5):A1119. DOI: 10.1096/fasebj.20.5.A1119 View Source
• [2] Gao ZG, Kim SK, Gross AS, Chen A, Blaustein JB, Jacobson KA. Effects of the allosteric modulator SCH-202676 on adenosine and P2Y receptors. Life Sci. 2004 May 7;74(25):3173-3180. DOI: 10.1016/j.lfs.2003.11.014 View Source
• [3] Ren P, Li H, Nie T, Jian X, Yu Z, Li J, Su H, Zhang L, Liu Y, Li S, Yang H, Xu Y, Huang Z, Xu W, Sun H. Discovery, synthesis and mechanism study of 2,3,5-substituted [1,2,4]-thiadiazoles as covalent inhibitors targeting 3C-Like protease of SARS-CoV-2. Eur J Med Chem. 2023 Mar 5;251:115242. DOI: 10.1016/j.ejmech.2023.115242 View Source

SCH-202676: Comparative Evidence

Thiol-Reactive vs. Allosteric Mechanism

SCH-202676 abolishes receptor-mediated G protein activity in the absence of DTT, but this effect is fully reversed upon addition of 1 mM DTT, demonstrating a thiol-dependent mechanism [1]. In contrast, the adenosine A₁ receptor allosteric enhancer LUF-5484 retains its modulatory activity in the presence of 10 mM DTT, confirming a true non-covalent allosteric mechanism [2]. This mechanistic divergence is critical: SCH-202676 cannot be used as a clean allosteric probe and will produce confounding results in reducing environments.

DTT Sensitivity Mechanism

Head-to-head

SCH-202676 GPCR inhibition fully abolished by 1 mM DTT; LUF-5484 retains enhancement with 10 mM DTT

Select SCH-202676 for thiol-dependent studies; avoid for clean allosteric probing

DTT-sensitive covalent mechanism defines experimental design

Evidence Dimension	DTT sensitivity of receptor modulation (mechanism indicator)
Target Compound Data	SCH-202676: GPCR inhibition completely reversed by 1 mM DTT; no effect on receptor-driven [35S]GTPγS binding in routine DTT-containing assays [1]
Comparator Or Baseline	LUF-5484: Enhancement of R-PIA potency at adenosine A1 receptor retained in presence of 10 mM DTT; effects not abolished by disulfide reducing agent [2]
Quantified Difference	SCH-202676 effects fully abolished by DTT; LUF-5484 effects DTT-insensitive
Conditions	[35S]GTPγS autoradiography on rat brain cryostat sections ± 1 mM DTT; ERK1/2 phosphorylation assays in CHO-A1 cells ± 10 mM DTT

Why This Matters

Researchers seeking a true allosteric modulator for mechanistically clean GPCR studies must avoid SCH-202676 and select a DTT-insensitive alternative such as LUF-5484; conversely, SCH-202676 serves as a valuable thiol-reactive tool compound for probing cysteine-dependent receptor regulation.

• [1] Lewandowicz AM, Vepsäläinen J, Laitinen JT. The 'allosteric modulator' SCH-202676 disrupts G protein-coupled receptor function via sulphydryl-sensitive mechanisms. Br J Pharmacol. 2006 Jan 9;147(4):422-429. DOI: 10.1038/sj.bjp.0706624 View Source
• [2] May LT, Sexton PM, Ijzerman AP, Christopoulos A. Divergent mechanisms for allosteric modulators of adenosine A1 receptors. FASEB J. 2006 Mar;20(5):A1119. DOI: 10.1096/fasebj.20.5.A1119 View Source

Adenosine vs. P2Y1 Receptor Modulation

SCH-202676 inhibits radioligand binding to human adenosine A₁, A_2A, and A₃ receptors with IC₅₀ values of 0.5–0.8 μM, while having no effect on the human P2Y₁ nucleotide receptor at concentrations up to 10 μM [1]. This divergent pharmacology within the purinergic receptor family is not observed with orthosteric adenosine receptor antagonists, which typically do not discriminate between adenosine and P2Y receptor families. At 10 μM, SCH-202676 selectively accelerates agonist dissociation at A₃ receptors, slows antagonist dissociation at A₁ receptors, and accelerates antagonist dissociation at A_2A receptors [1].

Adenosine Receptor Selectivity

Reported

IC50 0.5–0.8 μM at A1, A2A, A3; no inhibition at P2Y1 (10 μM). Opposing dissociation kinetics effects across subtypes.

Supports purinergic pathway dissection; classical orthosteric ligands lack this discrimination

Reported dissociation kinetics context

Evidence Dimension	Radioligand binding inhibition (IC50) and dissociation kinetics modulation
Target Compound Data	A1: IC50 0.5–0.8 μM, antagonist dissociation slowed; A2A: IC50 0.5–0.8 μM, antagonist dissociation accelerated; A3: IC50 0.5–0.8 μM, agonist dissociation accelerated; P2Y1: no inhibition at 10 μM [1]
Comparator Or Baseline	Orthosteric adenosine receptor antagonists (e.g., caffeine, theophylline): non-selective across adenosine subtypes; do not affect dissociation kinetics in this manner
Quantified Difference	SCH-202676 produces opposing effects on dissociation kinetics at different adenosine receptor subtypes and zero effect on P2Y1, a pattern not replicated by classical adenosine antagonists
Conditions	Radioligand binding assays: [3H]R-PIA (A1), [3H]CGS21680 (A2A), [125I]I-AB-MECA (A3), [3H]MRS2279 (P2Y1) on CHO cell membranes stably expressing human receptors

Why This Matters

SCH-202676's selective inhibition of adenosine receptors over P2Y1, combined with subtype-divergent dissociation kinetics effects, makes it uniquely suited for dissecting purinergic signaling pathways where classical orthosteric ligands fail to provide such discrimination.

• [1] Gao ZG, Kim SK, Gross AS, Chen A, Blaustein JB, Jacobson KA. Effects of the allosteric modulator SCH-202676 on adenosine and P2Y receptors. Life Sci. 2004 May 7;74(25):3173-3180. DOI: 10.1016/j.lfs.2003.11.014 View Source

M1 mAChR Binding Mode vs. C7/3-phth

At the M₁ muscarinic acetylcholine receptor (mAChR) expressed in CHO cell membranes, the prototypical allosteric modulator C₇/3-phth produces a concentration-dependent retardation of [³H]N-methylscopolamine ([³H]NMS) dissociation, a hallmark of allosteric modulation. In contrast, SCH-202676 has no effect on [³H]NMS dissociation kinetics under identical conditions [1]. Furthermore, SCH-202676 inhibits [³H]NMS binding with a Hill slope significantly greater than unity, indicative of positive cooperativity, and the addition of C₇/3-phth (100 μM) does not alter the inhibitory potency of SCH-202676 [1]. These data indicate that SCH-202676 binds to sites distinct from the allosteric pocket occupied by C₇/3-phth.

M1 mAChR Binding Mode

Head-to-head

SCH-202676 does not affect [3H]NMS dissociation; C7/3-phth retards dissociation. No competitive interaction between compounds.

Distinct binding site from prototypical mAChR allosteric modulator

Binding mode may not transfer to allosteric probe applications

Evidence Dimension	Effect on orthosteric radioligand dissociation kinetics at M1 mAChR
Target Compound Data	SCH-202676: No effect on [3H]NMS dissociation kinetics; Hill slope > 1 for binding inhibition; Ki not calculated due to non-competitive mechanism [1]
Comparator Or Baseline	C7/3-phth: Concentration-dependent retardation of [3H]NMS dissociation at M1 mAChR; monophasic dissociation curves [1]
Quantified Difference	C7/3-phth retards [3H]NMS dissociation; SCH-202676 does not; C7/3-phth (100 μM) has no effect on SCH-202676 inhibitory potency [1]
Conditions	[3H]NMS dissociation kinetic assays on CHO cell membranes stably expressing human M1 mAChR

Why This Matters

Investigators studying M1 mAChR allosteric modulation must recognize that SCH-202676 operates through a fundamentally different binding mode than C7/3-phth, making it unsuitable as a substitute for prototypical mAChR allosteric modulators in SAR or mechanistic studies.

• [1] Lanzafame AA, Christopoulos A. Investigation of the interaction of a putative allosteric modulator, N-(2,3-diphenyl-1,2,4-thiadiazole-5-(2H)-ylidene) methanamine hydrobromide (SCH-202676), with M1 muscarinic acetylcholine receptors. J Pharmacol Exp Ther. 2004 Mar;308(3):830-837. DOI: 10.1124/jpet.103.059238 View Source

3CLpro Inhibition vs. Optimized Analogs

SCH-202676 (identified as compound 6a in the analog series) inhibits SARS-CoV-2 3CL^pro in a time-dependent manner with an IC₅₀ of 0.655 μM [1]. However, optimized 2,3,5-substituted [1,2,4]-thiadiazole analogs within the same series achieve substantially greater potency, with IC₅₀ values ranging from 0.118 to 0.582 μM. Compound 6g, the most potent analog, demonstrates an IC₅₀ of 0.118 μM—approximately 5.6-fold more potent than SCH-202676—and exhibits an EC₅₀ of 7.249 μM in cell-based antiviral assays [1]. SCH-202676 thus serves as a valuable reference compound and scaffold validation tool but is not the optimal choice for antiviral development among thiadiazole-based 3CL^pro inhibitors.

3CLpro Inhibition Potency

Reported

SCH-202676 IC50 0.655 μM; optimized analog 6g IC50 0.118 μM (~5.6× more potent)

Reference compound for thiadiazole-based 3CLpro inhibitor SAR

Supports antiviral screening context

Evidence Dimension	3CLpro enzymatic inhibition potency (IC50)
Target Compound Data	SCH-202676 (compound 6a): IC50 0.655 μM against SARS-CoV-2 3CLpro [1]
Comparator Or Baseline	Optimized analogs in same series: IC50 range 0.118–0.582 μM; compound 6g: IC50 0.118 μM, cell-based EC50 7.249 μM [1]
Quantified Difference	~5.6-fold lower potency than the most potent analog (0.655 vs 0.118 μM)
Conditions	Fluorogenic enzymatic assay with recombinant SARS-CoV-2 3CLpro; cell-based antiviral assay in Vero E6 cells

Why This Matters

For antiviral screening campaigns, SCH-202676 represents a validated starting point for thiadiazole-based 3CLpro inhibitor development but should not be procured as a lead candidate; the published analog series provides a clear structure-activity relationship roadmap for potency optimization.

• [1] Ren P, Li H, Nie T, Jian X, Yu Z, Li J, Su H, Zhang L, Liu Y, Li S, Yang H, Xu Y, Huang Z, Xu W, Sun H. Discovery, synthesis and mechanism study of 2,3,5-substituted [1,2,4]-thiadiazoles as covalent inhibitors targeting 3C-Like protease of SARS-CoV-2. Eur J Med Chem. 2023 Mar 5;251:115242. DOI: 10.1016/j.ejmech.2023.115242 View Source

Reversible vs. Irreversible Thiol Modification

Despite its thiol-reactive mechanism, SCH-202676 produces reversible inhibition of radioligand binding to GPCRs. When plasma membranes are pre-incubated with 10 μM SCH-202676 and then washed, subsequent radioligand binding to the α_2a-adrenergic receptor and the dopaminergic D₁ receptor is restored, with no alteration in binding characteristics [1]. This contrasts sharply with irreversible thiol-alkylating agents such as N-ethylmaleimide (NEM), which permanently abolish receptor-stimulated G protein activity by covalently modifying C-terminal cysteine residues in Gα subunits [2]. The reversible nature of SCH-202676's thiol modification enables washout-based experimental controls that are impossible with irreversible modifiers.

Washout Reversibility

Class-level

SCH-202676 (10 μM) effects reversed upon membrane wash; NEM irreversible

Enables pulse-chase experimental designs; irreversible modifiers lack this control

Reversibility context may require validation per receptor

Evidence Dimension	Reversibility of receptor binding inhibition after compound washout
Target Compound Data	SCH-202676 (10 μM): Pre-incubation with membranes followed by washout does not alter subsequent [3H]UK-14,304 (agonist) or [3H]yohimbine (antagonist) binding to α2a-adrenergic receptor, nor [3H]SCH-23390 binding to D1 receptor [1]
Comparator Or Baseline	N-ethylmaleimide (NEM): Irreversible thiol-alkylating agent that permanently inactivates Gi family G proteins; receptor-stimulated activity not restored after washout [2]
Quantified Difference	SCH-202676 effects fully reversible upon washout; NEM effects irreversible
Conditions	CHO cell membranes expressing human α2a-adrenergic or D1 dopaminergic receptors; pre-incubation with 10 μM SCH-202676, wash, then radioligand binding assay

Why This Matters

The reversibility of SCH-202676 distinguishes it from irreversible cysteine-modifying reagents, allowing researchers to employ pulse-chase or washout experimental designs to probe the temporal dynamics of thiol-dependent GPCR regulation.

• [1] Fawzi AB, Macdonald D, Benbow LL, Smith-Torhan A, Zhang H, Weig BC, Ho G, Tulshian D, Linder ME, Graziano MP. SCH-202676: An allosteric modulator of both agonist and antagonist binding to G protein-coupled receptors. Mol Pharmacol. 2001 Jan;59(1):30-37. DOI: 10.1124/mol.59.1.30 View Source
• [2] Lewandowicz AM, Vepsäläinen J, Laitinen JT. The 'allosteric modulator' SCH-202676 disrupts G protein-coupled receptor function via sulphydryl-sensitive mechanisms. Br J Pharmacol. 2006 Jan 9;147(4):422-429. DOI: 10.1038/sj.bjp.0706624 View Source

Broad GPCR Inhibition vs. Selective Modulators

SCH-202676 inhibits radiolabeled antagonist binding to at least nine structurally distinct human GPCRs—including μ-, δ-, and κ-opioid, α- and β-adrenergic, muscarinic M₁ and M₂, and dopaminergic D₁ and D₂ receptors—with IC₅₀ values spanning 0.1 to 1.8 μM, while having no effect on the epidermal growth factor (EGF) tyrosine kinase receptor at 10 μM [1]. This broad yet GPCR-restricted profile contrasts with receptor subtype-selective allosteric modulators, such as LUF-5484 which specifically enhances adenosine A₁ receptor function [2]. The lack of G protein subtype preference (inhibiting receptors coupled to G_i/o, G_s, and G_q) further distinguishes SCH-202676 from modulators selective for a single G protein pathway.

GPCR Panel Selectivity

Class-level

IC50 0.1–1.8 μM across 9 GPCRs; no inhibition of EGF receptor at 10 μM. No G protein subtype preference.

Broad-spectrum GPCR profiling tool; not suitable as a selective pharmacological probe

Class-level inhibition pattern; verify against target panel

Evidence Dimension	Receptor selectivity profile (IC50 range across GPCR panel)
Target Compound Data	SCH-202676: IC50 range 0.1–1.8 μM across nine GPCRs (opioid, adrenergic, muscarinic, dopaminergic); no inhibition of EGF receptor at 10 μM [1]
Comparator Or Baseline	Receptor-selective allosteric modulators (e.g., LUF-5484 for A1 adenosine receptor) and G protein-subtype-selective modulators
Quantified Difference	SCH-202676 inhibits GPCRs coupling to Gi/o, Gs, and Gq with similar potency; no known receptor-selective allosteric modulator displays this breadth
Conditions	Radioligand binding assays on membranes from CHO cells heterologously expressing individual human GPCRs; radioligand concentrations approximating KD values

Why This Matters

SCH-202676 is appropriate for multi-receptor profiling and GPCR-wide chemical biology studies, but is unsuitable as a selective pharmacological tool for any single receptor subtype; procurement should be aligned with experimental objectives requiring broad GPCR modulation.

• [1] Fawzi AB, Macdonald D, Benbow LL, Smith-Torhan A, Zhang H, Weig BC, Ho G, Tulshian D, Linder ME, Graziano MP. SCH-202676: An allosteric modulator of both agonist and antagonist binding to G protein-coupled receptors. Mol Pharmacol. 2001 Jan;59(1):30-37. DOI: 10.1124/mol.59.1.30 View Source
• [2] May LT, Sexton PM, Ijzerman AP, Christopoulos A. Divergent mechanisms for allosteric modulators of adenosine A1 receptors. FASEB J. 2006 Mar;20(5):A1119. DOI: 10.1096/fasebj.20.5.A1119 View Source

SCH-202676 Research Applications

Probing Cysteine-Dependent GPCR Redox Regulation

SCH-202676's reversible, DTT-sensitive thiol modification mechanism [1] makes it an ideal chemical probe for investigating the role of cysteine residues in GPCR signaling. Unlike irreversible thiol modifiers such as NEM, SCH-202676 allows washout experiments to distinguish between covalent modification of receptor cysteines versus G protein cysteines. Researchers studying redox regulation of GPCRs, oxidative stress-mediated receptor dysfunction, or the role of free cysteine residues in receptor conformation can employ SCH-202676 in pulse-chase protocols with DTT as a rescue agent to establish causality [2].

Multi-Receptor GPCR Panel Screening

With its demonstrated inhibition of nine structurally diverse GPCRs spanning G_i/o, G_s, and G_q coupling families at IC₅₀ values of 0.1–1.8 μM [1], SCH-202676 serves as a positive control compound for validating GPCR panel screening assays. Its well-characterized broad-spectrum activity enables calibration of assay sensitivity across multiple receptor subtypes in a single experiment. The compound's lack of effect on the EGF tyrosine kinase receptor at 10 μM [1] additionally provides a built-in specificity control for GPCR-versus-kinase selectivity in profiling panels.

Adenosine vs. P2Y1 Signaling Discrimination

SCH-202676 uniquely inhibits adenosine A₁, A_2A, and A₃ receptors (IC₅₀ 0.5–0.8 μM) while having no effect on the P2Y₁ nucleotide receptor [1]. This property enables researchers to selectively silence adenosine-mediated signaling in purinergic pathways while preserving P2Y₁-dependent responses. Combined with its divergent effects on ligand dissociation kinetics—accelerating agonist dissociation at A₃, slowing antagonist dissociation at A₁, and accelerating antagonist dissociation at A_2A [1]—SCH-202676 can be deployed in kinetic binding studies to probe allosteric transitions unique to each adenosine receptor subtype.

Thiadiazole Scaffold for 3CLpro Inhibitors

SCH-202676 (compound 6a) serves as the validated scaffold reference compound for the 2,3,5-substituted [1,2,4]-thiadiazole series of covalent 3CL^pro inhibitors [1]. With an IC₅₀ of 0.655 μM for 3CL^pro inhibition and demonstrated covalent binding via ring-opening metathesis at the catalytic Cys145 residue, SCH-202676 provides a benchmark for evaluating potency improvements in newly synthesized analogs. Medicinal chemistry teams can use SCH-202676 as a control compound in enzymatic and cell-based antiviral assays to establish the baseline activity from which optimized analogs (e.g., compound 6g with IC₅₀ 0.118 μM) represent improvements [1].

Application

Selection Property

Validation Focus

GPCR redox regulation studies

Reversible thiol modification with DTT rescue

Washout controls for cysteine-dependent modulation

GPCR panel screening calibration

Broad GPCR inhibition (Gi/o, Gs, Gq)

Assay sensitivity across receptor subtypes and kinase counter-screen

Purinergic pathway dissection

Selective adenosine receptor inhibition vs. P2Y1 sparing

Kinetic binding studies for allosteric transition analysis

3CLpro inhibitor SAR benchmarking

Validated thiadiazole scaffold activity

Potency comparison against optimized analogs in enzymatic assay

• [1] Fawzi AB, Macdonald D, Benbow LL, Smith-Torhan A, Zhang H, Weig BC, Ho G, Tulshian D, Linder ME, Graziano MP. SCH-202676: An allosteric modulator of both agonist and antagonist binding to G protein-coupled receptors. Mol Pharmacol. 2001 Jan;59(1):30-37. DOI: 10.1124/mol.59.1.30 View Source
• [2] Lewandowicz AM, Vepsäläinen J, Laitinen JT. The 'allosteric modulator' SCH-202676 disrupts G protein-coupled receptor function via sulphydryl-sensitive mechanisms. Br J Pharmacol. 2006 Jan 9;147(4):422-429. DOI: 10.1038/sj.bjp.0706624 View Source